Cas no 1261568-57-3 (2-Chloro-2'-fluoro-5'-methylpropiophenone)

• Product Name: 2-Chloro-2'-fluoro-5'-methylpropiophenone
• CAS No: 1261568-57-3
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5009071
• Update Time: 2025-08-04

2-Chloro-2'-fluoro-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-fluoro-5'-methylpropiophenone

• Inchi： 1S/C10H10ClFO/c1-6-3-4-9(12)8(5-6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： NORCPFKRVIGBMR-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=C(C)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-2'-fluoro-5'-methylpropiophenone

Professional Introduction to 2-Chloro-2'-fluoro-5'-methylpropiophenone (CAS No. 1261568-57-3)

2-Chloro-2'-fluoro-5'-methylpropiophenone, with the chemical identifier CAS No. 1261568-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propiophenones, which are known for their versatile applications in the synthesis of various biologically active molecules. The presence of both chloro and fluoro substituents in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 2-Chloro-2'-fluoro-5'-methylpropiophenone features a benzene ring substituted with a propiophenone moiety at the 2-position, a fluoro group at the 2'-position, and a methyl group at the 5'-position. This specific arrangement not only influences its chemical behavior but also enhances its potential utility in synthetic pathways. The chloro group, in particular, serves as a versatile handle for further functionalization, enabling chemists to introduce additional substituents or modify existing ones through various reaction mechanisms.

In recent years, there has been a growing interest in exploring the pharmacological properties of propiophenone derivatives. The introduction of fluorine atoms into organic molecules is well-documented for its ability to improve metabolic stability, binding affinity, and overall bioavailability. The compound 2-Chloro-2'-fluoro-5'-methylpropiophenone leverages these advantages, making it a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. For instance, researchers have utilized 2-Chloro-2'-fluoro-5'-methylpropiophenone to develop novel inhibitors targeting specific enzymatic pathways implicated in various diseases. The fluoro-substituted propiophenone core has been particularly effective in designing molecules with enhanced selectivity and reduced off-target effects.

The incorporation of fluorine atoms into pharmaceutical candidates has been extensively studied due to their ability to modulate pharmacokinetic properties. In particular, C-F bonds are known for their strong electronegativity and rigidity, which can significantly influence the conformation and reactivity of adjacent functional groups. This characteristic makes 2-Chloro-2'-fluoro-5'-methylpropiophenone an attractive building block for medicinal chemists aiming to optimize drug-like properties.

Recent advancements in computational chemistry have further enhanced the understanding of how fluorine substitution affects molecular interactions. By employing sophisticated molecular modeling techniques, researchers can predict the binding modes of 2-Chloro-2'-fluoro-5'-methylpropiophenone-derived compounds with target proteins, providing insights into their potential therapeutic efficacy. These computational studies have been instrumental in guiding synthetic efforts toward more potent and selective drug candidates.

The synthesis of 2-Chloro-2'-fluoro-5'-methylpropiophenone itself presents an interesting challenge due to the need for precise regioselective functionalization. Traditional synthetic routes often require careful optimization to achieve high yields while minimizing side reactions. However, recent methodologies have emerged that offer more efficient and scalable approaches to constructing this motif.

In conclusion, 2-Chloro-2'-fluoro-5'-methylpropiophenone (CAS No. 1261568-57-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.